2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine
Overview
Description
“2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine” is a chemical compound with the molecular formula C8H12N2O . It incorporates an oxazole ring, a five-membered heterocyclic moiety commonly found in various bioactive natural products and pharmaceuticals.
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N2O/c1-2-10-6-8-5-9-7(8)4-3-4/h5,7,10H,2-4,6H2,1H3 . This indicates the presence of an oxazole ring and an amine group in the molecule.Physical And Chemical Properties Analysis
The molecular weight of “2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine” is 152.19 . The compound is a powder .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine, focusing on six unique fields:
Pharmaceutical Development
2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine is extensively studied in pharmaceutical research for its potential as a building block in drug synthesis. Its unique structure allows for the creation of novel compounds that can be tested for therapeutic efficacy against various diseases. Researchers are particularly interested in its potential applications in developing treatments for neurological disorders and inflammatory diseases .
Neuropharmacology
In neuropharmacology, this compound is investigated for its effects on the central nervous system. Its ability to interact with neurotransmitter systems makes it a candidate for studying mechanisms of action in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. Researchers are exploring its potential to modulate synaptic transmission and neuroplasticity .
Chemical Biology
Chemical biologists utilize 2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine as a probe to study biological processes at the molecular level. Its incorporation into various biochemical assays helps in elucidating the function of proteins and enzymes. This compound’s reactivity and stability make it a valuable tool for labeling and tracking biomolecules in live cells .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a scaffold for the design and synthesis of new therapeutic agents. Its versatile chemical properties allow for modifications that can enhance the pharmacokinetic and pharmacodynamic profiles of potential drugs. Researchers are focusing on optimizing its structure to improve bioavailability and target specificity .
Organic Synthesis
Organic chemists employ 2-(5-Cyclopropyl-1,2-oxazol-3-YL)ethan-1-amine in the synthesis of complex organic molecules. Its functional groups provide multiple points of reactivity, making it a useful intermediate in the construction of heterocyclic compounds. This application is crucial for the development of new materials and pharmaceuticals .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Pharmacokinetics
Research is needed to understand how this compound is absorbed, distributed, metabolized, and excreted in the body, and how these properties impact its bioavailability .
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially affect the action of this compound .
properties
IUPAC Name |
2-(5-cyclopropyl-1,2-oxazol-3-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O/c9-4-3-7-5-8(11-10-7)6-1-2-6/h5-6H,1-4,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEMXFXJICAHPHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)CCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1225812-56-5 |
Source
|
| Record name | 2-(5-cyclopropyl-1,2-oxazol-3-yl)ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-Methylpyrazin-2-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone](/img/structure/B2481663.png)
![Tert-butyl 3-(hydroxymethyl)-9-thia-2-azaspiro[5.5]undecane-2-carboxylate](/img/structure/B2481668.png)
![[(1-Ethyl-4-piperidinyl)methyl]methylamine dihydrochloride](/img/structure/B2481670.png)
![7-Cyclopropyl-2-(2-fluorophenyl)pyrazolo[1,5-a]pyrimidine-5-carboxylic acid](/img/structure/B2481679.png)
![N-(4-(benzo[d]thiazol-2-yl)phenyl)-2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide](/img/structure/B2481682.png)
![7-(2,3-dimethoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2481684.png)